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Compound of Interest

Compound Name: Clofibric Acid

Cat. No.: B1669207 Get Quote

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with Clofibric Acid. The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this compound.

Hazard Identification
Clofibric Acid presents several potential hazards that necessitate careful handling. While

some sources may classify it as a non-hazardous substance, other safety data sheets indicate

it is harmful if swallowed, causes skin and serious eye irritation, may cause skin sensitization,

and is suspected of causing cancer[1][2]. It is also recognized as toxic to aquatic life with long-

lasting effects.
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Hazard Type Classification Precautionary Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed[2]

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Skin Sensitization -
May cause sensitization by

skin contact

Aquatic Hazard -

Toxic to aquatic organisms,

may cause long-term adverse

effects[1]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is mandatory to minimize

exposure. The following table summarizes the recommended PPE for handling Clofibric Acid.

PPE Requirements Table
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Body Part Protection Standard/Specification

Eyes/Face
Safety glasses with side-

shields or chemical goggles.

Approved under NIOSH (US)

or EN 166 (EU) standards[3].

Hands
Compatible chemical-resistant

gloves.

Adhere to EN 374

standards[3]. Breakthrough

time and material compatibility

must be considered.

Body
Laboratory coat, long-sleeved

shirt, and long pants.
-

Respiratory Dust mask or respirator.

Use a NIOSH-approved

respirator when ventilation is

inadequate or for spill

cleanup[1].

Standard Operating Procedures
Adherence to the following step-by-step procedures is crucial for the safe handling of Clofibric
Acid.

Routine Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Verify that the work area, such as a chemical fume hood, has adequate ventilation.

Assemble all necessary PPE and ensure it is in good condition.

Handling:

Don the appropriate PPE as specified in the table above.

Handle Clofibric Acid in a well-ventilated area, preferably within a chemical fume hood, to

avoid dust formation and inhalation[2].
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Avoid all personal contact, including inhalation and contact with skin and eyes[1].

Do not eat, drink, or smoke in the handling area[2][4].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[4].

Avoid contamination with oxidizing agents[1].

Post-Handling:

Wash hands thoroughly with soap and water after handling[2][3].

Remove and properly store or dispose of contaminated PPE.
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Standard Operating Procedure for Clofibric Acid Handling

Preparation

Handling

Storage

Post-Handling

Verify accessible safety shower and eyewash station

Ensure adequate ventilation (fume hood)

Assemble and inspect PPE

Don appropriate PPE

Handle in a chemical fume hood

Avoid personal contact and dust generation

No eating, drinking, or smoking

Store in a tightly closed container

Keep in a cool, dry, well-ventilated area

Segregate from oxidizing agents

Wash hands thoroughly

Properly manage contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the routine handling of Clofibric Acid.
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Accidental Release and Spill Management
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Spill Response Protocol:

Immediate Actions:

Evacuate non-essential personnel from the spill area.

Alert others in the vicinity and inform emergency responders of the location and nature of

the hazard[1].

Ensure the area is well-ventilated.

Containment and Cleanup (Minor Spills):

Wear the appropriate PPE, including a respirator[1].

Use dry cleanup procedures to avoid generating dust[1].

Sweep or vacuum up the spilled material. If vacuuming, use a HEPA-filtered vacuum

cleaner[1].

Dampen with water to prevent dusting before sweeping if necessary[1].

Place the collected waste into a suitable, labeled container for disposal[1].

Decontamination:

Clean the spill area thoroughly.

Properly decontaminate or dispose of all cleaning materials and contaminated PPE.
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Clofibric Acid Spill Response Plan

Immediate Actions

Containment & Cleanup

Decontamination

Evacuate non-essential personnel

Alert others and emergency responders

Ensure proper ventilation

Don appropriate PPE (including respirator)

Use dry cleanup methods (sweep or HEPA vacuum)

Dampen with water to prevent dust if needed

Collect waste in a labeled container

Thoroughly clean the spill area

Decontaminate or dispose of cleaning materials and PPE

Click to download full resolution via product page

Caption: Logical workflow for managing a Clofibric Acid spill.
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Disposal Plan
All waste containing Clofibric Acid must be treated as hazardous waste and handled in

accordance with local, state, and federal regulations[1].

Disposal Protocol:

Waste Collection:

Collect waste Clofibric Acid and contaminated materials in a suitable, closed, and

properly labeled container.

Waste Identification:

When disposing of discarded commercial chemical products, off-specification species,

container residues, or spill residues of Clofibric Acid, use EPA waste number U240[1].

For discarded unused formulations containing Clofibric Acid, the hazardous waste

number F027 may be applicable[1].

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company. Do not

dispose of it with household garbage or allow it to enter the sewage system.

Puncture empty containers to prevent reuse before disposal at an authorized landfill[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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